Cas no 61699-69-2 (3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-)

3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)- structure
61699-69-2 structure
Product Name:3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
CAS No:61699-69-2
MF:C16H26O4
MW:282.375245571136
CID:469444
PubChem ID:71393230
Update Time:2025-04-19

3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclobutene-1,2-dione, 3,4-bis(1-ethylbutoxy)-
    • 3,4-di(hexan-3-yloxy)cyclobut-3-ene-1,2-dione
    • 3,4-Bis[(hexan-3-yl)oxy]cyclobut-3-ene-1,2-dione
    • DTXSID90815004
    • 61699-69-2
    • Inchi: 1S/C16H26O4/c1-5-9-11(7-3)19-15-13(17)14(18)16(15)20-12(8-4)10-6-2/h11-12H,5-10H2,1-4H3
    • InChI Key: MHKCZPRRDZHABK-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C=1OC(CC)CCC)=O)=O)C(CC)CCC

Computed Properties

  • Exact Mass: 282.18318
  • Monoisotopic Mass: 282.18310931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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